Cas no 94249-13-5 (Bis(2-hydroxyethyl)(2-hydroxyoctadecyl)methylammonium toluene-p-sulphonate)

Bis(2-hydroxyethyl)(2-hydroxyoctadecyl)methylammonium toluene-p-sulphonate structure
94249-13-5 structure
Product Name:Bis(2-hydroxyethyl)(2-hydroxyoctadecyl)methylammonium toluene-p-sulphonate
CAS No:94249-13-5
MF:C30H57NO6S
MW:559.841688871384
CID:810208
PubChem ID:71300547
Update Time:2025-04-19

Bis(2-hydroxyethyl)(2-hydroxyoctadecyl)methylammonium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

    • Bis(2-hydroxyethyl)(2-hydroxyoctadecyl)methylammonium toluene-p-sulphonate
    • bis(2-hydroxyethyl)-(2-hydroxyoctadecyl)-methylazanium,4-methylbenzenesulfonate
    • EINECS 304-386-4
    • DTXSID50915872
    • NS00066570
    • 2-Hydroxy-N,N-bis(2-hydroxyethyl)-N-methyloctadecan-1-aminium 4-methylbenzene-1-sulfonate
    • 94249-13-5
    • Inchi: 1S/C23H50NO3.C7H8O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(27)22-24(2,18-20-25)19-21-26;1-6-2-4-7(5-3-6)11(8,9)10/h23,25-27H,3-22H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
    • InChI Key: DIHMWNCOPZUFER-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].OC(CCCCCCCCCCCCCCCC)C[N+](C)(CCO)CCO

Computed Properties

  • Exact Mass: 280.088163
  • Monoisotopic Mass: 280.088163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 21
  • Complexity: 486
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 78.6

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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